Cas no 23545-53-1 (1-Aziridinepropanenitrile,2,2-dimethyl-)

• Product Name: 1-Aziridinepropanenitrile,2,2-dimethyl-
• CAS No: 23545-53-1
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 289419
• PubChem ID: 350026
• Update Time: 2025-04-19

1-Aziridinepropanenitrile,2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinepropanenitrile,2,2-dimethyl-
• 3-(2,2-dimethylaziridin-1-yl)propanenitrile
• NSC505192
• DTXSID40325406
• 23545-53-1
• NSC-505192

• Inchi： 1S/C7H12N2/c1-7(2)6-9(7)5-3-4-8/h3,5-6H2,1-2H3
• InChI Key： UUMBXXRQJAGWBH-UHFFFAOYSA-N
• SMILES： N1(CCC#N)CC1(C)C

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Density: 0.953
• Boiling Point: 195.1°Cat760mmHg
• Flash Point: 68.5°C
• Refractive Index: 1.464
• PSA: 26.8